- Bio-inspired surfactants capable of generating plant volatiles, Soft Matter, 2015, 11(15), 3076-3082
Cas no 502-61-4 (α-Farnesene (>80%))
α-Farnesene (>80%) structure
Product Name:α-Farnesene (>80%)
CAS No:502-61-4
MF:C15
MW:180.160503387451
MDL:MFCD00036650
CID:374640
Update Time:2025-04-19
α-Farnesene (>80%) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6,10-Dodecatetraene,3,7,11-trimethyl-, (3E,6E)-
- 1,3,6,10-DODECATETRAENE-3,7,11-TRIMETHYL-,(E,E)-
- FARNESENE
- Farnesene (mixture of isomers)
- α-Farnesene
- (E,E)-alpha-farnesene
- (E,E)-Farnesene
- 3,7,11-trimethyldodeca-1,3E,6E,10-tetraene
- a-Farnesene
- FEMA 3839
- (E,Z)-alpha-Farnesene
- alpha-Farnesene
- (z)-alpha-farnesene
- (3E,6E)-alpha-farnesene
- alpha.-Farnesene
- α-Farnesene
- Zataroside A
- (e)-alpha-farnesene
- (Z,Z)-.alpha.-Farnesene
- trans-alpha-Farnesene
- α-Farnesene (>80%)
-
- MDL: MFCD00036650
- Inchi: 1S/C15/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3
- InChI Key: XKDMKCLUPRVIHX-UHFFFAOYSA-N
- SMILES: [C]/C(=[C]/[C][C]/C(=[C]\[C]/[C]=C(/[C]=[C])\[C])/[C])/[C] |^1:0,2,6,8,10,12,13,14,^4:3,4,7,11|
Computed Properties
- Exact Mass: 204.18800
- Monoisotopic Mass: 204.187801
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.1
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless oily liquid with floral, green and balsam aromas.
- Density: 0.844-0.8790 g/mL at 25 °C(lit.)
- Melting Point: < 25 °C
- Boiling Point: 260 °C(lit.)
- Flash Point: 110 °C
- Refractive Index: n20/D 1.490-1.505(lit.)
- PSA: 0.00000
- LogP: 5.20150
- FEMA: 3839
α-Farnesene (>80%) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
α-Farnesene (>80%) Customs Data
- HS CODE:2901299090
- Customs Data:
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
α-Farnesene (>80%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F102425-25mg |
α-Farnesene (>80%) |
502-61-4 | 25mg |
$ 339.00 | 2023-09-07 | ||
| TRC | F102425-50mg |
α-Farnesene (>80%) |
502-61-4 | 50mg |
$ 634.00 | 2023-09-07 | ||
| TRC | F102425-100mg |
α-Farnesene (>80%) |
502-61-4 | 100mg |
$ 1208.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X81735-50mg |
α-Farnesene |
502-61-4 | ≥98% | 50mg |
¥1438.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X81735-250mg |
α-Farnesene |
502-61-4 | 250mg |
¥4698.0 | 2021-09-07 | ||
| abcr | AB250104-100 g |
Farnesene, mixture of isomers; . |
502-61-4 | 100 g |
€186.60 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F885946-250mg |
Farnesene, mixture of isomers |
502-61-4 | ≥98% | 250mg |
5,520.00 | 2021-05-17 | |
| eNovation Chemicals LLC | Y1261594-100g |
a-Farnesene |
502-61-4 | 98% | 100g |
$175 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-294585-100 g |
Farnesene (mixture of isomers), |
502-61-4 | 100g |
¥677.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294585A-1 kg |
Farnesene (mixture of isomers), |
502-61-4 | 1kg |
¥3,911.00 | 2023-07-10 |
α-Farnesene (>80%) Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Water ; 60 h, 25 °C
Reference
α-Farnesene (>80%) Preparation Products
- alpha-Bisabolol (515-69-5)
- 1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)- (28973-98-0)
- (Z,E)-α-Farnesene (26560-14-5)
- Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)- (4891-79-6)
- Bicyclo[3.1.1]hept-2-ene,2,6-dimethyl-6-(4-methyl-3-penten-1-yl)- (17699-05-7)
- Cyclohexene,4-(1,5-dimethyl-1,4-hexadien-1-yl)-1-methyl- (17627-44-0)
- (Z)-β-Farnesene (28973-97-9)
- (2Z)-1-(acetyloxy)-3,7-dimethylocta-2,6-dien-1-olate (91050-14-5)
- cis-Nerolidol (3790-78-1)
- Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate (89-49-6)
- (E)-β-Farnesene (18794-84-8)
- trans-nerolidol (40716-66-3)
- α-Farnesene (>80%) (502-61-4)
- 1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (Z,Z)- (28973-99-1)
α-Farnesene (>80%) Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
502-61-4 (α-Farnesene (>80%)) Related Products
- 105824-87-1(Heptalene, 1,3,5,6,10-pentamethyl-)
- 105824-90-6(Heptalene, 1,10-dimethyl-)
- 112262-94-9(1-cyclonona-1,3,5,7-tetraen-1-ylcyclonona-1,3,5,7-tetraene)
- 105824-89-3(Heptalene, 1,5,6,10-tetramethyl-)
- 71278-21-2(1,3,6,10,14,18,22,26,30,34-Hexatriacontadecaene, 3,7,11,15,19,23,27,31,35-nonamethyl-)
- 28172-97-6(Bicyclo[5.4.1]dodeca-2,4,7,9,11(1)-pentene)
- 77898-97-6((E,E,E)-3,7,11,15-Tetramethylhexadeca-1,3,6,10,14-pentaene)
- 35393-05-6(Bicycloheptatrienyl)
- 4692-14-2(Bicyclo[5.4.1]dodeca-2,5,7,9,11(1)-pentene)
- 105824-88-2(Heptalene, 1,3,5,6-tetramethyl-)
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